Cas no 1806970-46-6 (1-Bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene)

1-Bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene structure
1806970-46-6 structure
Product Name:1-Bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene
CAS No:1806970-46-6
MF:C7H3BrClF3
MW:259.450930833817
CID:5758092
PubChem ID:118816801
Update Time:2023-12-26

1-Bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • EN300-6511618
    • 1-Bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene
    • 1806970-46-6
    • Benzene, 1-bromo-2-chloro-4-(difluoromethyl)-3-fluoro-
    • Inchi: 1S/C7H3BrClF3/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2,7H
    • InChI Key: IJEBSKAHZLNPDI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(F)F)=C(C=1Cl)F

Computed Properties

  • Exact Mass: 257.90587g/mol
  • Monoisotopic Mass: 257.90587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.732±0.06 g/cm3(Predicted)
  • Boiling Point: 237.6±35.0 °C(Predicted)

1-Bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6511618-0.05g
1-bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene
1806970-46-6 95.0%
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$600.0 2025-03-14
Enamine
EN300-6511618-0.1g
1-bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene
1806970-46-6 95.0%
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Enamine
EN300-6511618-0.25g
1-bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene
1806970-46-6 95.0%
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$657.0 2025-03-14
Enamine
EN300-6511618-0.5g
1-bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene
1806970-46-6 95.0%
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$685.0 2025-03-14
Enamine
EN300-6511618-1.0g
1-bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene
1806970-46-6 95.0%
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Enamine
EN300-6511618-2.5g
1-bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene
1806970-46-6 95.0%
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$1399.0 2025-03-14
Enamine
EN300-6511618-5.0g
1-bromo-2-chloro-4-(difluoromethyl)-3-fluorobenzene
1806970-46-6 95.0%
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$2070.0 2025-03-14
Enamine
EN300-6511618-10.0g
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